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Compound of Interest

Compound Name: Fenaclon

Cat. No.: B1594413

Disclaimer: The chemical compound "Fenaclon” (CAS RN 306-20-7) is recognized in chemical
databases such as PubChem.[1] However, comprehensive, publicly available safety data
sheets (SDS) and specific regulatory disposal guidelines are scarce. This guide is therefore
constructed based on its known chemical structure—3-chloro-N-(2-phenylethyl)propanamide—
and draws upon established best practices for analogous compounds, specifically halogenated
organic compounds and pharmaceutical research chemicals.[2][3][4] This document serves as
a procedural guide and must be supplemented by a thorough risk assessment and strict
adherence to your institution's Environmental Health & Safety (EHS) protocols.

Hazard Characterization & Risk Assessment

Fenaclon is a chlorinated amide.[1][2] Based on its structure and the properties of similar
chemicals, a comprehensive risk assessment must presume the following potential hazards. It
has been investigated as an anticonvulsant and is recognized as a pharmaceutical agent.[2]
Therefore, it should be handled as a compound with potential biological activity.

Assumed Hazard Profile for Fenaclon
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. Rationale & Required
Hazard Class GHS Pictogram .
Precautions
As a biologically active
compound, Fenaclon may
be toxic if swallowed,
inhaled, or absorbed
. through the skin.[5] All
Acute Toxicity . .
handling should occur in a
designated area, such as a
certified chemical fume
hood, to minimize

inhalation exposure.

Many pharmaceutical
compounds can have unknown
long-term effects, including
potential carcinogenicity,

Health Hazard ey & forg TeR mutagenicity, or reproductive
toxicity.[6][7] Assume Fenaclon
is a hazardous drug and
handle with appropriate

containment strategies.

May cause skin, eye, and
] respiratory irritation. Direct
Irritant e fog

contact should be avoided at

all times.

| Hazardous to the Aquatic Environment | aiaxeT | Chlorinated organic compounds can be
persistent in the environment and harmful to aquatic life.[8][9] Under no circumstances should
Fenaclon or its waste be disposed of down the drain. |

Personal Protective Equipment (PPE) & Engineering
Controls
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Given the hazard profile, a stringent set of controls is mandatory to ensure personnel safety
during handling and disposal preparation.

» Engineering Controls: All work involving Fenaclon powder or solutions must be conducted
within a certified chemical fume hood or a containment ventilated enclosure (CVE).

» Personal Protective Equipment (PPE):

o Gloves: Double-gloving with nitrile gloves is required. Change gloves immediately if
contamination is suspected.

o Eye Protection: Chemical splash goggles are mandatory.

o Lab Coat: A dedicated lab coat, preferably one that is disposable or laundered by a
professional service, should be worn.

o Respiratory Protection: If there is a risk of aerosol generation outside of a fume hood (e.g.,
during a large spill), a properly fitted respirator (e.g., N95 or higher) is necessary.

Decontamination & Spill Management

Accidental spills must be managed immediately to prevent exposure and environmental
contamination.

Step-by-Step Spill Protocol:
o Alert Personnel: Immediately notify all personnel in the vicinity and secure the area.

o Don Appropriate PPE: Before cleaning, don all required PPE, including respiratory protection
if necessary.

o Contain the Spill:
o For Solid Spills: Gently cover the spill with absorbent pads to avoid raising dust.

o For Liquid Spills: Cover with a chemical absorbent material (e.g., vermiculite or a
commercial spill kit).
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» Clean the Area: Working from the outside in, carefully collect the contaminated material
using non-sparking tools and place it into a designated, sealable hazardous waste container.

» Decontaminate Surfaces: Wipe the spill area with a suitable solvent (e.g., ethanol or
isopropanol), followed by a detergent and water solution. All cleaning materials must be
disposed of as hazardous waste.

e Report the Incident: Document and report the spill to your institution's EHS department as
per local policy.[6]

Waste Stream Segregation & Classification

Proper segregation at the point of generation is the most critical step in the disposal process.
[10] Mixing waste streams can lead to dangerous chemical reactions and significantly increase
disposal costs.[11]

Fenaclon waste must be classified as Halogenated Organic Waste.

This classification is based on the presence of the carbon-halogen bond, which is regulated
under the U.S. Environmental Protection Agency's (EPA) Resource Conservation and
Recovery Act (RCRA).[12][13][14]
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Final Disposal Pathway: Packaging & Handover
Once segregated, the waste must be prepared for collection by your institution's EHS
department or a licensed hazardous waste contractor.

Protocol for Waste Container Management:

o Container Selection: Use only approved, chemically compatible containers for hazardous
waste.[15][16] For Fenaclon waste, high-density polyethylene (HDPE) containers are
generally suitable.

o Labeling: All waste containers must be labeled with a "HAZARDOUS WASTE" tag
immediately upon the first addition of waste.[15][16] The label must include:

o The full chemical name: "Fenaclon" or "3-chloro-N-(2-phenylethyl)propanamide”. Do not
use abbreviations.

o All constituents of the waste, including solvents and their approximate percentages.
o The relevant hazard characteristics (e.g., "Toxic," "Halogenated").
o The accumulation start date.

» Storage: Store sealed waste containers in a designated Satellite Accumulation Area (SAA).
[15][16] This area must be under the control of laboratory personnel and away from drains or
sources of ignition. Containers must be kept closed at all times except when adding waste.
[15]

e Scheduled Pickup: Once a container is full or has been in the SAA for the maximum allowed
time (typically 6-12 months, check local regulations), schedule a pickup with your EHS
department.[17]
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The ultimate disposal method for halogenated organic waste is typically high-temperature
incineration at an EPA-approved facility. This process is necessary to ensure the complete
destruction of the chlorinated molecules, preventing their release into the environment.[18][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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